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Compound of Interest

Compound Name:
Bis(4-

isocyanatocyclohexyl)methane

Cat. No.: B1208950 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of Bis(4-
isocyanatocyclohexyl)methane (also known as HMDI or Methylene bis(4-

cyclohexylisocyanate)). Adherence to these procedures is critical for ensuring the safety of all

laboratory personnel.

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin contact,

or eye contact. Workplace controls like chemical fume hoods and local exhaust ventilation are

the primary lines of defense and should be used whenever handling this compound.[1][2][3]

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if ventilation is

inadequate or if exposure limits are likely to be exceeded.[2][3] The type of respirator

depends on the airborne concentration:

Below 0.005 ppm: Use of a chemical fume hood or effective local exhaust ventilation is

typically sufficient.[1]

Potential for exposure above 0.005 ppm: A MSHA/NIOSH-approved supplied-air respirator

with a full facepiece operated in a positive-pressure mode is required.[1] For greater

protection, this can be combined with an auxiliary self-contained breathing apparatus

(SCBA).[1]
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Eye and Face Protection: Indirect-vent, impact- and splash-resistant chemical goggles are

required.[1] Ensure compliance with OSHA 29 CFR 1910.133 or European Standard EN166.

[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[2] ACGIH recommends materials such as Butyl

rubber, Neoprene, Polyvinyl Alcohol (PVA), and Viton.[1]

Protective Clothing: Wear impervious protective clothing, including lab coats, aprons, and

boots, to prevent any possibility of skin contact.[1][2] All protective clothing should be

clean, supplied daily, and put on before work begins.[1] Contaminated work clothes should

be removed immediately and laundered by trained personnel aware of the hazards.[1]

Exposure Limits and Physical Data
Understanding the exposure limits and physical properties of Bis(4-
isocyanatocyclohexyl)methane is crucial for a comprehensive risk assessment.

Parameter Value Source

ACGIH TLV-TWA
0.005 ppm (averaged over an

8-hour workshift)
[1]

NIOSH REL-C
0.01 ppm (Ceiling limit, not to

be exceeded at any time)
[1][2]

Vapor Pressure 0.001 mmHg at 77°F (25°C) [1][4]

Flash Point 395°F (201.7°C) [1]

Water Solubility Reactive [1][4]

Operational Plan: Safe Handling Protocol
Handling should always occur in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.[2][3]

Step 1: Preparation
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Ensure a chemical fume hood is operational and certified.

Verify that an eyewash station and emergency shower are unobstructed and accessible

nearby.[1][3]

Gather all necessary equipment and reagents.

Clearly label all containers.[2]

Step 2: Donning PPE

Put on all required PPE in the correct order: lab coat, then respirator, followed by eye

protection, and finally gloves.

Step 3: Handling the Chemical

Conduct all work that may generate vapors or aerosols within the chemical fume hood.

Avoid direct physical contact with the chemical at all times.[2]

Keep containers tightly closed when not in use.[2] This substance is moisture-sensitive.[5]

Step 4: Post-Handling

Decontaminate all surfaces and equipment after use.

Wash hands and any potentially exposed skin thoroughly with soap and water immediately

after handling and at the end of the work shift.[1]

Remove PPE carefully to avoid cross-contamination and dispose of single-use items in the

appropriate hazardous waste stream.

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to spills or exposure is critical.
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Spill Occurs

Evacuate Immediate Area
(Isolate 50m for liquids)

Alert Supervisor and
Safety Personnel

Don Appropriate PPE
(Full-face respirator, chemical suit, gloves)

Contain Spill with Inert Material
(Vermiculite, dry sand)

Collect Absorbed Material
into Sealed Containers

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Ventilate Area Thoroughly

Click to download full resolution via product page

Caption: Workflow for responding to a Bis(4-isocyanatocyclohexyl)methane spill.
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Inhalation: Immediately remove the person to fresh air.[1] If breathing has stopped, begin

rescue breathing. Seek prompt medical attention.[1] Medical observation for 24 to 48 hours

is recommended as pulmonary edema may be delayed.[1]

Skin Contact: Quickly remove all contaminated clothing.[1] Immediately wash the affected

skin with large amounts of soap and water.[1] Seek medical attention if irritation develops.[6]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[1] Do not interrupt flushing. Seek immediate

medical attention.[1]

Ingestion: If the victim is conscious, give one or two glasses of water to dilute the chemical

and call a poison control center or hospital immediately.[2] Transport the victim to a hospital

without delay.[2]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Bis(4-isocyanatocyclohexyl)methane and materials contaminated

with it may need to be disposed of as hazardous waste.[1][3]

Spill Residue: Absorb liquid spills with an inert material like vermiculite, dry sand, or earth.[1]

Place the absorbed material into sealed, properly labeled containers for disposal.[1]

Container Disposal: Do not mix with other waste. Leave chemicals in their original

containers. Handle uncleaned, empty containers as you would the product itself.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[1] Contact your institution's environmental health and safety

department, the state Department of Environmental Protection (DEP), or the regional EPA

office for specific guidance.[1] Do not empty into drains or sewer systems.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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